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Compound of Interest

Compound Name: 1-Nitropentane

Cat. No.: B1594721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Nitropentane (CAS No: 628-05-7). The information is curated for researchers, scientists, and

professionals in drug development who require precise data for modeling, synthesis, and

formulation. This document presents quantitative data in a structured format, outlines general

experimental methodologies, and includes a visualization of the interplay between

intermolecular forces and the physical characteristics of this compound.

Core Physical and Chemical Properties
1-Nitropentane is a primary nitroalkane with the molecular formula C₅H₁₁NO₂.[1][2][3][4] It is a

colorless to pale yellow liquid at room temperature.[2] The presence of the nitro group (-NO₂)

attached to the pentyl chain imparts a moderate polarity to the molecule, influencing its

physical behavior and solubility.[2]

Quantitative Data Summary
The following table summarizes the key physical properties of 1-Nitropentane based on

available literature data.
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Property Value Units Conditions Source(s)

Molecular Weight 117.15 g/mol - [1][4][5][6]

Density 0.952 g/mL at 25 °C [1][5][7][8][9]

0.953 g/mL Not Specified [10]

Boiling Point 172.5 °C at 760 mmHg [1][11][12]

75-76 °C at 23 mmHg [1][5][7][8][9]

Melting Point
24.33

(estimated)
°C - [1][7][8][12][13]

Flash Point 59 °C Closed Cup [1][7][8][12]

61 °C Closed Cup [13]

Refractive Index 1.417 - at 20 °C (n20/D) [5][7][8][9][12]

1.418 - Not Specified [10]

Solubility in

Water
1300 mg/L Not Specified [11]

Poor -
General

Observation
[1]

Vapor Pressure 2.480 mm Hg Not Specified [11]

LogP (Octanol-

Water)
2.01 - Not Specified [10][11]

Experimental Protocols
While detailed, specific experimental protocols for the cited data are not available in the public

domain, this section outlines the standard methodologies typically employed for determining

the key physical properties of a liquid compound like 1-Nitropentane.

1. Density Measurement: The density of a liquid is commonly determined using a pycnometer

or a digital density meter. The pycnometer method involves accurately weighing a known

volume of the liquid. The temperature is strictly controlled as density is temperature-dependent.
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2. Boiling Point Determination: The boiling point at atmospheric pressure is typically measured

using distillation. For determining the boiling point at reduced pressure, a vacuum distillation

apparatus is employed. The pressure is monitored with a manometer, and the temperature at

which the liquid boils is recorded.

3. Melting Point Determination: For compounds that are solid at or near room temperature, the

melting point is determined using a melting point apparatus. A capillary tube containing the

sample is heated at a controlled rate, and the temperature range over which the substance

melts is observed. For substances like 1-Nitropentane with a melting point near ambient

temperature, a cryostat may be used for controlled cooling and subsequent melting point

determination. The reported melting point for 1-Nitropentane is an estimated value.[1][7][8][12]

[13]

4. Flash Point Measurement: The flash point is determined using either an open-cup or a

closed-cup apparatus. The closed-cup method, as cited for 1-Nitropentane, generally yields

lower values as it prevents the escape of flammable vapors. The Pensky-Martens closed-cup

tester is a common instrument for this purpose, where the sample is heated at a slow, constant

rate, and an ignition source is periodically introduced into the vapor space.

5. Refractive Index Measurement: The refractive index is measured using a refractometer,

typically an Abbé refractometer. A small sample of the liquid is placed between two prisms, and

light of a specific wavelength (usually the sodium D-line, 589 nm) is passed through it. The

angle of refraction is measured and converted to the refractive index. The temperature is

controlled, as the refractive index is temperature-sensitive.

6. Solubility Determination: Water solubility can be determined by the shake-flask method. An

excess amount of the solute (1-Nitropentane) is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature for a prolonged period to ensure equilibrium

is reached. The concentration of the solute in the aqueous phase is then determined by a

suitable analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Logical Relationships and Visualizations
The physical properties of 1-Nitropentane are intrinsically linked to its molecular structure and

the resulting intermolecular forces. The following diagram illustrates this relationship.
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Intermolecular Forces and Physical Properties of 1-Nitropentane
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Caption: Relationship between molecular structure, intermolecular forces, and physical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 1-Nitropentane | 628-05-7 [smolecule.com]

2. CAS 628-05-7: 1-Nitropentane | CymitQuimica [cymitquimica.com]

3. Pentane, 1-nitro- [webbook.nist.gov]

4. scbt.com [scbt.com]

5. 1-Nitropentane 97 628-05-7 [sigmaaldrich.com]

6. 1-Nitropentane | C5H11NO2 | CID 220639 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 1-NITROPENTANE | CAS#:628-05-7 | Chemsrc [chemsrc.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1594721?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594721?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1905743
https://cymitquimica.com/cas/628-05-7/
https://webbook.nist.gov/cgi/inchi?ID=C628057&Mask=200
https://www.scbt.com/p/1-nitropentane-628-05-7
https://www.sigmaaldrich.com/US/en/product/aldrich/259500
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitropentane
https://www.chemsrc.com/en/cas/628-05-7_898825.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. 1-Nitropentane｜lookchem [lookchem.com]

9. 1-NITROPENTANE | 628-05-7 [chemicalbook.com]

10. 1-nitropentane [stenutz.eu]

11. parchem.com [parchem.com]

12. echemi.com [echemi.com]

13. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1-Nitropentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594721#physical-properties-of-1-nitropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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